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Abstract: This document provides a comprehensive protocol for assessing the expression of

Heat Shock Protein 70 (HSP70) in cultured human skin cells after treatment with Acetyl
Tetrapeptide-22. Acetyl Tetrapeptide-22 is a cosmetic peptide known to enhance the skin's

stress tolerance by increasing HSP70 levels, which provides a protective shield for cells

against various stressors.[1][2][3] This protocol details methods for cell culture, peptide

treatment, and subsequent quantification of HSP70 expression using Western Blot, ELISA, and

Immunofluorescence techniques.

Introduction and Signaling Pathway
Heat Shock Protein 70 (HSP70) is a highly conserved molecular chaperone that plays a critical

role in cellular homeostasis by assisting in the folding of new proteins and the refolding of

denatured proteins after stress.[4] Its induction is a key component of the cellular stress

response.[5] Acetyl Tetrapeptide-22 has been identified as an active ingredient that boosts

HSP70 levels, thereby enhancing the skin's resilience to environmental and cellular stress.[1]

[3][4] The proposed mechanism involves the stimulation of cellular pathways that lead to the

upregulation of HSP70 gene transcription and protein synthesis, ultimately providing

cytoprotection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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